1-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C14H12N4O2S/c1-8-3-4-9-11(7-8)21-14(15-9)16-13(20)10-5-6-12(19)18(2)17-10/h3-7H,1-2H3,(H,15,16,20)
• InChI Key: BDQWOLIWHMDJFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol
• CAS No.: 794570-96-0

Description

1-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C14H12N4O2S and its molecular weight is 300.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of N-pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, including compounds related to 1-methyl-N-(6-methyl-1,3-benzothiazol-2-yl)-6-oxopyridazine-3-carboxamide, involves interactions with aminopyridines and imidazolide, indicating the sulfo group's significant influence on the acylation of sterically hindered amines. Structural confirmation through 1H-NMR spectroscopy and X-ray diffraction analysis highlighted the diverse positional arrangements of carbonyl and sulfo groups relative to the benzothiazine bicycle, affecting their analgesic and anti-inflammatory activities (Ukrainets et al., 2019).

Photoisomerization Studies

A novel study on photoconversion demonstrated the transformation of 4-hydroxy-1,2-bezothiazine 1,1-dioxides into 4-oxo-1,3-2H-benzothiazine 1,1-dioxides and related compounds under specific irradiation conditions. This research provides insight into the structural dynamics and potential reactivity pathways for related benzothiazine derivatives, showcasing the versatility of these compounds in synthetic chemistry applications (Elghamry et al., 2007).

Anticancer and Anti-inflammatory Potentials

Research on platinum-oxicam complexes, including compounds structurally similar to this compound, revealed their significant anti-proliferative effects on ovarian carcinoma cells in vitro. This study underscores the therapeutic potential of these compounds in cancer treatment, highlighting the importance of structural modifications to enhance biological activity (Tamasi et al., 2010).

Novel Synthetic Approaches and Biological Activities

A comprehensive approach to synthesizing isoquinolone, 1,2-benzothiazine, and related derivatives via Rh(III)-catalyzed annulation processes showcases the versatility and efficiency of modern synthetic methods. These compounds, including analogs of this compound, offer a broad spectrum of biological activities, underlining their importance in pharmaceutical research (Zhu et al., 2022).